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Compound of Interest

Compound Name: 6-Bromo-3-methylquinoline

Cat. No.: B1341349

This technical guide provides a comprehensive overview of the safety information for 6-Bromo-
3-methylquinoline (CAS No: 97041-63-9), a key intermediate in pharmaceutical and chemical
research. The following sections detail the compound's properties, associated hazards, and the
necessary safety protocols for its handling and use in a laboratory or industrial setting. This
document is intended for researchers, scientists, and professionals in drug development who
require detailed safety data for risk assessment and procedural planning.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 6-Bromo-3-methylquinoline is
presented below. These properties are essential for understanding the compound's behavior
under various experimental and storage conditions.
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Property

Value

Citation

Molecular Formula

C10H8BrN

[1]

Molecular Weight 222.085 g/mol [1]
CAS Number 97041-63-9 [1]
Appearance Solid [2]
Melting Point 103 °C [1]
Boiling Point 313.8 £ 22.0 °C at 760 mmHg [1]
Density 1.5+0.1 g/cm3 [1]
Flash Point 143.6 + 22.3°C [1]
Refractive Index 1.654 [1]
LogP (Octanol-Water Partition 3.29 o

Coefficient)

Hazard Identification and GHS Classification

6-Bromo-3-methylquinoline is classified as a hazardous substance. The GHS classification
provides a clear indication of the potential health risks associated with this compound.

Hazard Class Category Hazard Statement Citation
. H302: Harmful if
Acute Toxicity, Oral Category 4 [3]
swallowed
Serious Eye H318: Causes serious
o Category 1 [3]

Damage/Irritation eye damage
Skin H315: Causes skin

. L Category 2 o [4]
Corrosion/Irritation irritation

Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 ) S [4]
respiratory irritation

Exposure)
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Signal Word: Danger|[3]
Hazard Pictograms:

e Corrosion

e Harmful

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure the
stability of 6-Bromo-3-methylquinoline.

Aspect Recommendation Citation

Avoid contact with skin and
eyes.[2] Avoid the formation of
dust and aerosols.[2] Do not
eat, drink, or smoke when
Handling using this product.[3] Wash
hands thoroughly after
handling.[3] Use in a well-
ventilated area, preferably

under a fume hood.[4]

Store in a cool, dry, and well-

ventilated place.[4] Keep the

Storage ) )
container tightly closed.[4]
Protect from light.[4]
Incompatible Materials Strong oxidizing agents.[5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 6-Bromo-3-
methylquinoline to prevent personal exposure.
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Protection Type Specification Citation

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US).[3]

Eye/Face Protection

Wear chemical-resistant

Skin Protection gloves and protective clothing.

[4]

If exposure limits are exceeded
or irritation is experienced, use
Respiratory Protection a full-face respirator with a
dust mask type N95 (US) or
equivalent.[3][6]

First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure Citation

If swallowed, get medical help.

[3] Rinse mouth with water.[3]
Ingestion Do not induce vomiting.[3]

Never give anything by mouth

to an unconscious person.[3]

Immediately rinse with water
for several minutes.[3]
Remove contact lenses, if

Eye Contact present and easy to do.[3]
Continue rinsing for at least 15

minutes.[3] Get medical help.

[3]

Take off contaminated clothing
Skin Contact immediately.[3] Wash off with

soap and plenty of water.[3]

Move the victim into fresh air.
[3] If breathing is difficult, give
) oxygen.[3] If not breathing,
Inhalation ) o o
give artificial respiration and

consult a doctor immediately.

[3]

Accidental Release Measures

In the case of a spill, the following procedures should be followed to contain and clean up the
material safely.
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Aspect Procedure Citation

Use personal protective

equipment.[2] Avoid dust
Personal Precautions formation.[2] Ensure adequate

ventilation.[2] Evacuate

personnel to safe areas.[2]

Prevent further leakage or
] ] spillage if safe to do so.[3] Do
Environmental Precautions
not let the product enter

drains.

Sweep or shovel spills into an
appropriate container for
disposal.[7] Collect and
arrange for disposal.[3]
Containment and Cleaning Up Minimize fhe generation of
dust.[7] Dispose of
contents/container in
accordance with licensed

collector's sorting instructions.

[7]

Toxicological Information

Detailed quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median
lethal concentration) values for 6-Bromo-3-methylquinoline, are not readily available in the
reviewed safety data sheets. Most sources indicate that this information is "no data available".
[2][3] The toxicological properties have not been fully investigated.[5]

Experimental Protocols

The safety data sheets reviewed for 6-Bromo-3-methylquinoline do not contain detailed
experimental protocols for the toxicological or safety assessments performed. The GHS
classifications provided are based on standardized criteria, but the specific methodologies used
for this compound are not described.
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Visualized Workflows

To aid in the practical application of the safety data, the following workflows have been
visualized using Graphviz.
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Chemical Spill Occurs

Spill of 6-Bromo-3-methylquinoline Detected

Evacuate unnecessary personnel
Ensure adequate ventilation

Don appropriate PPE
(Gloves, Goggles, Respirator)

Prevent further spillage
Sweep/shovel into a suitable container
Minimize dust generation

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 6-Bromo-3-methylquinoline.
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Exposure Event

Exposure to 6-Bromo-3-methylquinoline

Route of Exposure

First Aid Actions

A4

Rinse mouth with water
Get medical help

Move to fresh air
Provide oxygen if needed
Seek medical attention

Rinse eyes with water for 15+ mins
Remove contact lenses
Get medical help

Remove contaminated clothing
Wash with soap and water

Click to download full resolution via product page

Caption: First aid response workflow for exposure to 6-Bromo-3-methylquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of 6-Bromo-
3-methylquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1341349#6-bromo-3-methylquinoline-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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